Cas no 1351382-27-8 (2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester)

• Product Name: 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester
• CAS No: 1351382-27-8
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 5159332
• Update Time: 2025-06-11

2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester

• Inchi： 1S/C10H8ClN3O2/c1-16-10(15)9-7(11)3-2-4-8(9)14-5-12-13-6-14/h2-6H,1H3
• InChI Key： DJHSRGOVBMJWAO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(N2C=NN=C2)C=CC=C1Cl

Additional information on 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester

Research Briefing on 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester (CAS: 1351382-27-8)

The compound 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester (CAS: 1351382-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazole moiety, has shown promising potential in various therapeutic applications, particularly as a building block for novel drug candidates. Recent studies have explored its utility in medicinal chemistry, focusing on its role in the synthesis of biologically active molecules targeting infectious diseases, cancer, and metabolic disorders.

One of the key areas of investigation has been the compound's application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have synthesized derivatives of 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester to evaluate their inhibitory effects on specific kinases, such as EGFR and VEGFR, which are pivotal in cancer progression. Preliminary results indicate that certain derivatives exhibit potent inhibitory activity, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for anticancer drug development.

In addition to its role in kinase inhibition, this compound has been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The triazole ring, a common pharmacophore in antifungal agents, is believed to contribute to its antimicrobial activity. Further optimization of the compound's structure is underway to enhance its potency and reduce potential toxicity.

The synthetic accessibility of 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical production. Advances in green chemistry have enabled the use of environmentally friendly catalysts and solvents, aligning with the industry's growing emphasis on sustainable practices.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to ensure its suitability for clinical applications. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to guide the design of more effective derivatives.

In conclusion, 2-Chloro-6-[1,2,4]triazol-4-yl-benzoic acid methyl ester (CAS: 1351382-27-8) represents a versatile scaffold with significant potential in drug discovery. Its applications in kinase inhibition and antimicrobial therapy highlight its broad utility, while ongoing synthetic and pharmacological studies aim to overcome existing limitations. As research progresses, this compound is poised to contribute to the development of next-generation therapeutics in the chemical biology and pharmaceutical fields.